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Compound of Interest

7-Hydroxy Granisetron
Compound Name:

Hydrochloride
CAS No.: 133841-04-0
Cat. No.: B588862

Get Quote

Executive Summary & Core Directive

Do NOT sewer. The primary directive for 7-Hydroxy Granisetron Hydrochloride is Zero
Discharge to municipal water systems.

As a pharmacologically active metabolite of Granisetron (a potent 5-HT3 receptor antagonist),
this compound possesses significant biological activity and aquatic toxicity potential.
Regardless of the scale—whether milligram-level reference standards or gram-level synthesis
byproducts—disposal must follow RCRA (Resource Conservation and Recovery Act) protocols
for hazardous pharmaceutical waste.

Immediate Action Plan:
e Segregate: Isolate from general laboratory trash and non-hazardous chemical waste.

e Label: Mark clearly as "Hazardous Waste — Toxic/Pharmaceutical.”
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» Destroy: The only validated destruction method is High-Temperature Incineration via a

licensed facility.

Chemical Profile & Hazard Identification

To ensure scientific integrity, we must treat 7-Hydroxy Granisetron Hydrochloride with the

same or higher level of precaution as its parent compound, Granisetron HCI. As a research

chemical, specific toxicological data is often incomplete; therefore, the Precautionary Principle

applies: assume high potency and aquatic toxicity.

ble 1: Phusicochemical & I

Parameter

Data

Relevance to Disposal

Compound Name

7-Hydroxy Granisetron

Hydrochloride

Target Analyte

CAS Number

133841-04-0 (HCl salt) /
133841-15-3 (Free base)

Identification for Manifests

Parent Compound

Granisetron HCI (CAS 107007-
99-8)

Safety Proxy

GHS Classification

Acute Tox. 4 (Oral); Aquatic
Chronic 3

Toxic if swallowed; Harmful to

aquatic life [1, 2]

Hazard Statements

H302 (Harmful if swallowed),
H412 (Harmful to aquatic life

with long-lasting effects)

Dictates PPE and

Environmental controls

Solubility

Water Soluble

High Risk of Leaching (Do not
landfill)
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Expert Insight: 5-HT3 antagonists are designed to be stable in biological systems. This
metabolic stability translates to environmental persistence. If released into waterways, they can
affect aquatic species' neurological functions. This is the causality behind the strict "No

Sewering" rule [3].

Operational Disposal Protocol
Workflow Logic (Decision Matrix)

The following diagram outlines the decision logic for segregating waste streams containing 7-

Hydroxy Granisetron HCI.
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Waste Generation:
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Figure 1: Decision matrix for segregating and processing 7-Hydroxy Granisetron HC| waste
streams.

Detailed Procedures
A. Solid Waste (Pure Standard, Contaminated PPE, Weighing
Boats)

» Containment: Place all solid waste directly into a wide-mouth High-Density Polyethylene
(HDPE) jar or a dedicated hazardous waste bag.

o Why HDPE? It is chemically resistant and shatterproof, unlike glass.

e Labeling: Apply a hazardous waste label immediately. Include the full chemical name ("7-
Hydroxy Granisetron Hydrochloride") and the hazard warning ("Toxic").

» Storage: Store in a Satellite Accumulation Area (SAA) near the point of generation until full or
ready for pickup.

B. Liquid Waste (HPLC Effluents, Stock Solutions)

e Segregation: Do not mix with general "Non-Hazardous" aqueous waste. Even if the
concentration is ppm-level (e.g., HPLC waste), the biological activity requires it to be treated
as hazardous chemical waste.

o Compatibility: Ensure the collection carboy is compatible with the mobile phase solvents
(e.g., Acetonitrile/Methanol).

e pH Check: Ensure the waste stream is not mixed with incompatible acids/bases that could
cause exothermic reactions, although Granisetron HCI is generally stable in solution.

C. Trace Residues (Empty Vials)

e The "P-List" Consideration: While Granisetron is not explicitly P-listed (acutely hazardous) by
the EPA, best practice for high-potency research chemicals is to treat empty vials as
hazardous waste unless triple-rinsed.

 Triple Rinse Protocol:
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[e]

Add solvent (methanol or water) to the vial (10% volume).

(¢]

Cap and shake.

[¢]

Pour rinsate into the Liquid Waste carboy (Step B).

[¢]

Repeat 3 times.

[e]

Deface the label and dispose of the glass as standard lab glass waste.

Decontamination & Spill Response

In the event of a spill, relying on evaporation is unsafe due to the compound's solid salt nature
(it will dry into a dispersible dust).

PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety glasses. If
powder is aerosolized, use an N95 or P100 respirator.

o Containment: Cover the spill with a damp paper towel (to prevent dust generation) or an
absorbent pad.

o Neutralization:
o Wipe the area with 10% Bleach (Sodium Hypochlorite) followed by water.

o Mechanism:[1][2] Oxidation helps degrade the organic structure of the pharmaceutical,
breaking the pharmacophore [4].

 Verification: For high-potency areas, a surface swab test analyzed via LC-MS is the only way
to guarantee "Non-Detect" status.

Regulatory Compliance (US & EU Context)

o United States (EPA/RCRA):

o Under the "Management Standards for Hazardous Waste Pharmaceuticals” (40 CFR Part
266 Subpart P), healthcare facilities are banned from sewering hazardous
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pharmaceuticals [3].[2] Research labs should voluntarily adopt this standard to ensure
"Cradle-to-Grave" liability protection.

e European Union (ECHA):

o Dispose of according to EWC Code 18 01 08 (Cytotoxic and cytostatic medicines) or 18
01 09 (Medicines other than those mentioned in 18 01 08), depending on specific potency
assessment. Incineration is mandatory [2].

References

+ U.S. Environmental Protection Agency (EPA). (2019). Management Standards for Hazardous
Waste Pharmaceuticals and Amendment to the PO75 Listing for Nicotine.[2][3] Retrieved
from [Link]

o Qualia. (2024).[1] Navigating the Complexities of High-Potency API Effluent Management.
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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